Cas no 2248356-93-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-ethyl-1,3-thiazole-5-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-ethyl-1,3-thiazole-5-carboxylate
• CAS No: 2248356-93-4
• MF: C₁₄H₁₀N₂O₄S
• MW: 302.305202007294
• CID: 6129530
• PubChem ID: 165718997
• Update Time: 2025-10-29

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-ethyl-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248356-93-4
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-ethyl-1,3-thiazole-5-carboxylate
• EN300-6513794

• Inchi： 1S/C14H10N2O4S/c1-2-11-15-7-10(21-11)14(19)20-16-12(17)8-5-3-4-6-9(8)13(16)18/h3-7H,2H2,1H3
• InChI Key： VUIJOTPWOMZXHC-UHFFFAOYSA-N
• SMILES： S1C(=CN=C1CC)C(=O)ON1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 302.03612798g/mol
• Monoisotopic Mass: 302.03612798g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 105Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-ethyl-1,3-thiazole-5-carboxylate

Chemical Profile of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-ethyl-1,3-thiazole-5-carboxylate (CAS No: 2248356-93-4)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-ethyl-1,3-thiazole-5-carboxylate (CAS No: 2248356-93-4) represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic derivative has garnered considerable attention due to its unique structural framework and potential biological activities. The molecular structure combines an isoindole core with a thiazole moiety, linked through a carboxylate bridge, which suggests a multifaceted interaction with biological targets.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery. The isoindole scaffold is known for its presence in various bioactive molecules, including those with anticancer and antimicrobial properties. In contrast, the thiazole ring is widely recognized for its role in medicinal chemistry, particularly in the development of drugs targeting bacterial infections and inflammatory diseases. The combination of these two motifs in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-ethyl-1,3-thiazole-5-carboxylate opens up new avenues for therapeutic intervention.

The chemical properties of this compound are further enhanced by the presence of a dioxo group at the 1-position of the isoindole ring and an ethyl substituent on the thiazole ring. These functional groups contribute to the molecule's solubility and stability, making it a promising candidate for further investigation. Additionally, the carboxylate group at the 5-position of the thiazole ring provides a site for potential interaction with biological receptors.

In terms of biological activity, preliminary studies have suggested that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-ethyl-1,3-thiazole-5-carboxylate exhibits inhibitory effects on certain enzymes and receptors associated with inflammatory pathways. This aligns with the growing interest in developing novel anti-inflammatory agents that target specific enzymatic cascades without causing systemic side effects. The compound's ability to modulate these pathways could make it a valuable addition to therapeutic strategies for conditions such as rheumatoid arthritis and inflammatory bowel disease.

Moreover, the structural features of this compound make it an attractive candidate for further derivatization. By modifying either the isoindole or thiazole moiety, researchers can explore new analogs with enhanced potency or selectivity. Such modifications are crucial for optimizing drug candidates and improving their pharmacokinetic profiles. For instance, introducing fluorine atoms or other halogen substituents could enhance metabolic stability while maintaining biological activity.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-ethyl-1,3-thiazole-5-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as transition-metal catalysis and flow chemistry have been employed to streamline the process. These methods not only improve efficiency but also reduce waste generation, aligning with sustainable chemistry principles.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of this compound. Molecular modeling studies have helped elucidate its binding interactions with potential targets at the atomic level. These insights are invaluable for designing next-generation derivatives with improved pharmacological properties. Additionally, virtual screening techniques have been used to identify new lead compounds based on similar structural motifs.

The potential applications of 1,3-dioxo-2,3-dihydro-1H-isоindolе -yеt hе thе azоlе -5-carbοxуlatе (CAS No: 2248356 -93 -4) extend beyond anti-inflammatory therapies. Preliminary data suggest that it may also exhibit antioxidant and neuroprotective effects. Given the increasing prevalence of neurodegenerative diseases such as Alzheimer's and Parkinson's, this compound could serve as a starting point for developing novel treatments targeting oxidative stress and neuroinflammation.

In conclusion,1 ,3 -dіoxо - 2 , 3 -dіhуdro - 1 H - іsoіndоl - 2 - yl 2 - еtхуl - 1 , 3 -thіazоle -5-carbοxуlatе (CAS No:2248356 -93 -4) is а promіsіng cоmроưnd wіth untapped therapeutic potential. Its unique structural features и combined сharасterіstіс make іt а vаluabⅼe сandіdatе fοr furthеr dеvеlopmеnt іn phаrmaceutіcal chеmіstry . By lοokіng at tһe latｅst rｅsｅarch аnd іnvоlvіng cοmputаtіonal аnd sｙnthｅtic techniqᴜes , scientists can exploгe new possibⅈlities fοr treatmｅntѕ іn varіous mеdⅈcal conditiᴏns .р>